2-Amino-5-(hydroxymethyl)-4-methoxybenzonitrile
Cat. No. B8358926
M. Wt: 178.19 g/mol
InChI Key: UHRQISNLLKNPOP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09315463B2
Procedure details
To a solution of methyl 4-amino-5-cyano-2-methoxybenzoate (intermediate 129; 0.59 g, 2.88 mmol) in tetrahydrofuran (40 mL) was added dropwise lithium tetrahydroborate 2M (21.7 mL, 43.4 mmol) at 0° C. under nitrogen atmosphere. After 5 minutes was added dropwise ethanol (7.5 mL). The mixture was stirred for five days at room temperature. Then the crude was poured into a saturated solution of ammonium chloride and ice, and stirred for 10 minutes. The crude was extracted with ethyl acetate and washed with water and brine, dried and the solvent was removed under reduced pressure to obtain the title compound as a white solid (81%).
Name
Yield
81%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[C:11]([C:12]#[N:13])=[CH:10][C:5]([C:6](OC)=[O:7])=[C:4]([O:14][CH3:15])[CH:3]=1.[BH4-].[Li+].C(O)C.[Cl-].[NH4+]>O1CCCC1>[NH2:1][C:2]1[CH:3]=[C:4]([O:14][CH3:15])[C:5]([CH2:6][OH:7])=[CH:10][C:11]=1[C:12]#[N:13] |f:1.2,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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0.59 g
|
|
Type
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reactant
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|
Smiles
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NC1=CC(=C(C(=O)OC)C=C1C#N)OC
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|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
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NC1=CC(=C(C(=O)OC)C=C1C#N)OC
|
|
Name
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|
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Quantity
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21.7 mL
|
|
Type
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reactant
|
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Smiles
|
[BH4-].[Li+]
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|
Name
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|
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Quantity
|
40 mL
|
|
Type
|
solvent
|
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Smiles
|
O1CCCC1
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Step Two
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Name
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|
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Quantity
|
7.5 mL
|
|
Type
|
reactant
|
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Smiles
|
C(C)O
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
|
|
Smiles
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[Cl-].[NH4+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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The mixture was stirred for five days at room temperature
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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stirred for 10 minutes
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Duration
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10 min
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The crude was extracted with ethyl acetate
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WASH
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Type
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WASH
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|
Details
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washed with water and brine
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
dried
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the solvent was removed under reduced pressure
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Outcomes
Product
Details
Reaction Time |
5 d |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
NC1=C(C#N)C=C(C(=C1)OC)CO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 81% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
